Cas no 1423027-14-8 ([2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride)

• Product Name: [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride
• CAS No: 1423027-14-8
• MF: C₁₃H₂₁ClN₂O₂S
• MW: 304.836041212082
• CID: 4598171
• PubChem ID: 71757231
• Update Time: 2025-06-09

[2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride Chemical and Physical Properties

Names and Identifiers

• {2-[(piperidine-1-sulfonyl)methyl]phenyl}methanamine hydrochloride
• [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride

• Inchi： 1S/C13H20N2O2S.ClH/c14-10-12-6-2-3-7-13(12)11-18(16,17)15-8-4-1-5-9-15;/h2-3,6-7H,1,4-5,8-11,14H2;1H
• InChI Key： AFPUQGAHMGGHTE-UHFFFAOYSA-N
• SMILES： C(C1C=CC=CC=1CN)S(N1CCCCC1)(=O)=O.Cl

Additional information on [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride

Introduction to [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride (CAS No. 1423027-14-8)

[2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride, identified by its CAS number 1423027-14-8, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a piperidine ring and a sulfonamide moiety in its molecular structure contributes to its distinctive chemical behavior and reactivity, making it a valuable candidate for further exploration in medicinal chemistry.

The compound's structure consists of a phenyl ring substituted with a [1-piperidylsulfonylmethyl] group, which is further hydrochlorinated. This specific arrangement of functional groups enhances its solubility and bioavailability, critical factors for pharmaceutical efficacy. The piperidine moiety is particularly noteworthy, as it is commonly found in biologically active molecules due to its ability to form stable hydrogen bonds and interact with biological targets.

Recent research has highlighted the potential of [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride in the development of novel therapeutic agents. Studies have demonstrated its role as a modulator of various biological pathways, including those involved in neurodegenerative diseases and inflammatory conditions. The sulfonamide group, in particular, has been shown to exhibit significant pharmacological activity by interacting with enzymes and receptors at the molecular level.

In the context of neurodegenerative diseases, [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride has been investigated for its potential to mitigate oxidative stress and neuroinflammation. Preliminary studies suggest that it may inhibit the activity of enzymes such as monoamine oxidase (MAO), which are implicated in the pathogenesis of conditions like Parkinson's disease. The compound's ability to cross the blood-brain barrier further enhances its therapeutic potential for central nervous system disorders.

Additionally, the compound has shown promise in treating inflammatory diseases by modulating cytokine production and inhibiting inflammatory pathways. Its sulfonamide moiety interacts with key inflammatory mediators, potentially reducing the severity of symptoms associated with chronic inflammation. This makes [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride a promising candidate for further clinical development in areas such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, including catalytic hydrogenation and palladium-catalyzed cross-coupling reactions, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also underscore the advancements in pharmaceutical chemistry that enable such complex molecules to be produced reliably.

From a pharmacokinetic perspective, [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride exhibits favorable properties that make it suitable for therapeutic use. Its hydrochloride salt form enhances solubility, facilitating better absorption and distribution within the body. Additionally, studies on its metabolic stability indicate that it undergoes predictable degradation pathways, minimizing unwanted side effects. These characteristics are crucial for developing safe and effective drugs that can be administered orally or via other non-invasive routes.

The future prospects of [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride are vast, with ongoing research exploring its potential applications in oncology and infectious diseases. Its ability to interact with multiple biological targets suggests that it may have broad-spectrum therapeutic effects. As computational methods and high-throughput screening technologies continue to advance, the identification of new derivatives and analogs of this compound will likely accelerate, leading to more refined and targeted therapies.

In conclusion, [2-(1-piperidylsulfonylmethyl)phenyl]methanamine;hydrochloride represents a significant advancement in pharmaceutical chemistry due to its unique structural features and promising biological activities. Its role in modulating neurological and inflammatory pathways underscores its therapeutic potential, while its favorable pharmacokinetic properties make it an attractive candidate for clinical development. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to make substantial contributions to modern medicine.